Cas no 944522-55-8 ((6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL)

• Product Name: (6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL
• CAS No: 944522-55-8
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• MDL: MFCD07782443
• CID: 5229609
• Update Time: 2026-03-07

(6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL
• 1,3-Benzodioxole-5-methanol, α-(5-methyl-2-thienyl)-

• MDL： MFCD07782443
• Inchi： 1S/C13H12O3S/c1-8-11-12(16-7-15-11)13(17-8)10(14)9-5-3-2-4-6-9/h2-6,10,14H,7H2,1H3
• InChI Key： KBBSUKYFOKJXNH-UHFFFAOYSA-N
• SMILES： C(C1=C2C(=C(C)S1)OCO2)(C1=CC=CC=C1)O

Computed Properties

• Exact Mass: 248.051
• Monoisotopic Mass: 248.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2

Additional information on (6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL

Chemical Compound CAS No. 944522-55-8: (6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL

The compound with CAS No. 944522-55-8, commonly referred to as (6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of thienodioxol derivatives, which have garnered significant attention in the fields of medicinal chemistry and materials science due to their potential applications in drug design and advanced materials development.

The molecular structure of (6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL is characterized by a thieno[3,4-d][1,3]dioxole ring system fused with a phenyl group and a methanol moiety. The thieno[3,4-d][1,3]dioxole ring is a five-membered heterocyclic structure containing sulfur and two oxygen atoms in the 1 and 3 positions. This unique arrangement imparts the molecule with aromatic stability and potential for various chemical reactivity patterns.

Recent studies have highlighted the importance of thieno[3,4-d][1,3]dioxole derivatives in the development of novel pharmaceutical agents. For instance, researchers have explored the ability of these compounds to act as scaffolds for drug design targeting specific biological pathways. The presence of the phenyl group in (6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL further enhances its potential for π-π interactions and hydrogen bonding capabilities, making it a promising candidate for drug delivery systems.

In terms of synthesis, (6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL can be prepared through a variety of methods that involve multi-step organic reactions. One common approach involves the cyclization of appropriate precursors under controlled conditions to form the thieno[3,4-d][1,3]dioxole ring system. The subsequent functionalization steps allow for the introduction of the phenyl and methanol groups at specific positions on the ring.

The application of (6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL extends beyond pharmaceuticals into materials science and sensor technology. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices. Recent research has demonstrated its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate efficient charge transport within device structures.

Furthermore, the compound's stability under various environmental conditions has been extensively studied. Experimental data indicate that (6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL exhibits remarkable resistance to thermal degradation and oxidative processes when compared to similar compounds lacking the thieno[3,4-d][1,3]dioxole framework.

In conclusion,(6-METHYLTHIENO[3,4-D][1,3]DIOXOL-4-YL)(PHENYL)METHANOL is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and functional properties make it an invaluable tool for researchers working in drug discovery and advanced materials development.